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Compound of Interest

Compound Name: 1,1-Dichlorobutane

Cat. No.: B1605458 Get Quote

1,1-Dichlorobutane: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dichlorobutane, a

halogenated alkane with applications as an intermediate in organic synthesis. This document

outlines its chemical and physical properties, provides insights into its synthesis, and details

critical safety and handling information.

Core Properties and Data
1,1-Dichlorobutane, also known as butylidene chloride, is a colorless to yellowish liquid.[1][2]

Its fundamental properties are summarized below for quick reference.
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Property Value Source

CAS Number 541-33-3 [3]

Molecular Formula C4H8Cl2 [4]

Molecular Weight 127.01 g/mol [3]

Density 1.086 g/cm³ [1]

Boiling Point 112 °C at 760 mmHg [1]

Flash Point 19 °C (66.2 °F) [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1][4]

Appearance
Clear, colorless to yellow-

brownish liquid.
[1][2]

Odor Aromatic [1]

Synthesis of 1,1-Dichlorobutane
The synthesis of 1,1-Dichlorobutane can be achieved through the free-radical chlorination of

1-chlorobutane.[5][6] This reaction typically yields a mixture of dichlorobutane isomers.[5][6]

Experimental Protocol: Free-Radical Chlorination of 1-
Chlorobutane
This protocol is a generalized procedure based on common laboratory practices for free-radical

halogenation.

Materials:

1-Chlorobutane

Sulfuryl chloride (SO₂Cl₂)
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A radical initiator, such as 2,2'-azobis(2-methylpropionitrile) (AIBN) or 2,2'-

azobis[cyclohexanenitrile] (ABCN)[7]

Inert solvent (e.g., carbon tetrachloride, if necessary)

Sodium carbonate solution (0.5 M)[8]

Anhydrous sodium sulfate[8]

Brine solution[7]

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-chlorobutane and the radical initiator.

Initiation: Heat the mixture to the appropriate temperature for the decomposition of the

chosen initiator (typically around 80-100 °C for AIBN).

Chlorination: Slowly add sulfuryl chloride to the reaction mixture. The reaction is exothermic

and will generate sulfur dioxide and hydrogen chloride as byproducts. Maintain the reaction

temperature and stir for a sufficient period to ensure complete reaction.

Workup:

Cool the reaction mixture to room temperature.

Carefully quench the reaction by slowly adding a saturated sodium carbonate solution to

neutralize any remaining acid.[7]

Transfer the mixture to a separatory funnel and wash with a brine solution to remove

water-soluble byproducts.[7]

Separate the organic layer.

Purification:

Dry the organic layer over anhydrous sodium sulfate.[8]
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Filter to remove the drying agent.

The resulting product will be a mixture of dichlorobutane isomers, including 1,1-
dichlorobutane, 1,2-dichlorobutane, 1,3-dichlorobutane, and 1,4-dichlorobutane.[6]

Fractional distillation can be employed to separate the isomers based on their boiling

points.

Reaction Diagram:

Synthesis of Dichlorobutane Isomers

Reactants

Process

Products

1-Chlorobutane

Initiation (Heat)

Sulfuryl Chloride

Chlorination

Radical Initiator (AIBN)

Radical Formation

Workup (Quenching, Washing)

Purification (Drying, Distillation)

1,1-Dichlorobutane 1,2-Dichlorobutane 1,3-Dichlorobutane 1,4-Dichlorobutane

Click to download full resolution via product page

Caption: Synthesis of Dichlorobutane Isomers.

Reactivity and Applications
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1,1-Dichlorobutane is primarily utilized as an intermediate in organic synthesis.[4] While

specific, large-scale applications are not widely documented, its chemical structure lends itself

to further functionalization. The geminal dichloride group can undergo various reactions,

making it a potential precursor for the synthesis of more complex molecules. For instance,

further chlorination of 1,1-dichlorobutane is likely to yield 1,1,2-trichlorobutane.[9]

Safety and Toxicology
1,1-Dichlorobutane is a flammable liquid and should be handled with appropriate safety

precautions.[1][10]

Potential Health Effects:

Eye and Skin: May cause irritation upon contact.[1][11]

Ingestion: May lead to gastrointestinal irritation, with symptoms including nausea, vomiting,

and diarrhea.[1][11] Ingestion of large quantities may cause central nervous system

depression.[1][11]

Inhalation: Vapors may cause dizziness or suffocation.[1][11]

The toxicological properties of this compound have not been fully investigated.[1][11]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[11]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing. Seek medical attention.[11]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[11]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention.[11]

Handling and Storage:
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Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

Use spark-proof tools and explosion-proof equipment.[11]

Keep away from heat, sparks, and open flames.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1]

Ground and bond containers when transferring material.[11]

Fire-Fighting Measures:

In case of fire, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]

Water may be ineffective.[1]

During a fire, irritating and highly toxic gases, such as hydrogen chloride and carbon

monoxide, may be generated.[1]

Wear a self-contained breathing apparatus and full protective gear.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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